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Compound of Interest

Compound Name: TCO-PEG24-acid

Cat. No.: B15144771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for TCO-PEG24-acid, a bifunctional linker molecule increasingly utilized in

bioconjugation, drug delivery, and proteomics. Due to the absence of a publicly available,

specific Safety Data Sheet (SDS) for TCO-PEG24-acid, this guide synthesizes information

from SDSs of structurally related compounds, including trans-cyclooctene (TCO) derivatives

and polyethylene glycol (PEG) polymers, alongside published research on their

biocompatibility.

Chemical Identification and Physical Properties
TCO-PEG24-acid is a molecule combining a reactive trans-cyclooctene (TCO) group with a 24-

unit polyethylene glycol (PEG) linker, terminating in a carboxylic acid. The TCO moiety enables

rapid and specific bioorthogonal ligation with tetrazine partners, a cornerstone of modern

chemical biology. The hydrophilic PEG chain enhances solubility in aqueous media and can

reduce non-specific binding.

Table 1: Physical and Chemical Properties Summary
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Property Value Source/Comment

Molecular Formula C60H115NO28 BroadPharm[1]

Molecular Weight 1298.6 g/mol BroadPharm[1]

Appearance Likely a white to off-white solid
Inferred from similar PEG

compounds

Solubility Soluble in water and DMF BroadPharm[1]

Storage -20°C, protected from light
BroadPharm,

MedchemExpress[1][2]

Stability

The TCO group is known to

have a limited shelf life and

can isomerize to the less

reactive cis-cyclooctene. Long-

term storage is not

recommended.[1]

BroadPharm[1]

Hazard Identification and GHS Classification
(Inferred)
A formal GHS classification for TCO-PEG24-acid is not available. The following classification is

inferred from the known properties of its components. The PEG component is generally

considered to have low toxicity.[3] The primary potential hazards are associated with the

reactive TCO group.

Table 2: Inferred GHS Classification
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

This classification is precautionary and based on the potential for irritation due to the reactive

nature of the TCO group. The actual hazards of TCO-PEG24-acid may be lower due to the

large, passivating PEG chain.

Experimental Protocols for Safe Handling
The following protocols are recommended for handling TCO-PEG24-acid in a laboratory

setting. These are based on standard practices for handling reactive chemical reagents.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid as a powder to avoid inhalation.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Handle in

accordance with good industrial hygiene and safety practice.
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Storage: Store in a tightly sealed container at -20°C.[1] Protect from light and moisture. As

the TCO group has a limited half-life, it is advisable to use the product relatively quickly after

receipt.[1]

First Aid Measures
Table 3: First Aid Procedures

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures
The flammability of TCO-PEG24-acid is expected to be low. However, in the event of a fire

involving this compound:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon oxides, nitrogen oxides.

Toxicological Information
No specific toxicological data for TCO-PEG24-acid is available.
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Polyethylene Glycol (PEG): Generally regarded as safe (GRAS) by the FDA and has very

low oral toxicity.[3]

Trans-cyclooctene (TCO): The reactivity of the TCO group is high in specific chemical

reactions (bioorthogonal ligation), but this does not directly translate to general toxicity.

Studies on the biocompatibility of TCO-containing molecules in biological systems have

generally not reported significant cytotoxicity at typical experimental concentrations.

Logical Relationships and Workflows
GHS Hazard Identification and Response Workflow
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Caption: GHS hazard identification and corresponding protective measures.
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Experimental Workflow for Safe Handling

Start: Prepare for Experiment

Conduct Risk Assessment
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(Goggles, Gloves, Lab Coat)

Prepare Workstation
(Fume Hood, Spill Kit)

Retrieve TCO-PEG24-acid
from -20°C Storage

Weigh Reagent in Fume Hood

Dissolve in Appropriate Solvent
(e.g., Water, DMF)

Perform Experiment

Dispose of Waste
(Follow Institutional Guidelines)
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End
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Caption: Recommended workflow for safely handling TCO-PEG24-acid.

Decision Tree for Emergency Response

Exposure Event Occurs
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Caption: Decision tree for responding to an exposure event.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. All laboratory personnel should be trained in safe handling

procedures and have access to the appropriate safety equipment. Always consult your

institution's safety guidelines and conduct a thorough risk assessment before beginning any

new experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15144771?utm_src=pdf-custom-synthesis
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cy3-trans-cyclooctene-cy3-tco-catalog-900-version-WowVSXOCZn.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-cy3-trans-cyclooctene-cy3-tco-catalog-900.pdf
https://en.wikipedia.org/wiki/Polyethylene_glycol
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/product/b15144771#tco-peg24-acid-safety-data-sheet-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15144771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

